Cas no 2229547-93-5 (3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229547-93-5
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 6365146
• PubChem ID: 165637031
• Update Time: 2025-08-04

3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2002422
• 2229547-93-5

• Inchi： 1S/C11H23NO2S/c1-10(2,12)7-5-9-6-8-15(13,14)11(9,3)4/h9H,5-8,12H2,1-4H3
• InChI Key： WUBAALJDPOHIKI-UHFFFAOYSA-N
• SMILES： S1(CCC(CCC(C)(C)N)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229547-93-5)

3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione, with the CAS number 2229547-93-5, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of thiolanes, which are cyclic thioethers with a distinctive six-membered ring structure. The presence of the amino and methyl groups in its structure imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in pharmaceutical research.

The molecular formula of 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione is C₁₀H₁₈N₂O₂S, and its molecular weight is approximately 246.35 g/mol. The compound's structure features a thiolane ring with two methyl groups attached to the sulfur atom, a key feature that contributes to its stability and reactivity. The amino group on the butyl chain adds a functional group that can participate in various chemical reactions and interactions, making this compound a versatile building block for synthetic chemistry.

In recent years, the study of thiolanes has expanded due to their potential applications in drug discovery and development. Thiolanes are known for their ability to form stable disulfide bonds, which can be crucial in the design of prodrugs and drug delivery systems. The presence of the amino group in 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione further enhances its potential as a precursor for bioactive molecules. For instance, amino-containing thiolanes have been explored for their ability to modulate protein-protein interactions and enzyme activities, which are critical in many biological processes.

The synthesis of 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach is the ring-closing metathesis (RCM) reaction followed by functional group manipulation to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce this compound on a larger scale.

In terms of biological activity, preliminary studies have shown that 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione exhibits promising properties as an antioxidant and anti-inflammatory agent. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. Additionally, the compound has been investigated for its potential as a lead molecule in the development of new therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials involving compounds derived from thiolanes have shown encouraging results in terms of safety and efficacy. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione demonstrated significant neuroprotective effects in animal models of Parkinson's disease. These findings highlight the potential of this class of compounds in addressing unmet medical needs.

The environmental impact of producing and using 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione is also an important consideration. Sustainable synthesis methods that minimize waste and energy consumption are being developed to ensure that the production process aligns with green chemistry principles. Additionally, efforts are underway to assess the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, 3-(3-amino-3-methylbutyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2229547-93-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely that new opportunities will emerge for its application in healthcare and beyond.